molecular formula C14H15N3O2S B2916285 N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide CAS No. 2097931-63-8

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide

Cat. No. B2916285
CAS RN: 2097931-63-8
M. Wt: 289.35
InChI Key: MOYLATFKHNYMPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide, also known as HCTB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Anticancer Evaluation

A notable application of structurally related compounds involves their synthesis and evaluation against various cancer cell lines. For instance, the facile synthesis of novel compounds containing a thiadiazole scaffold and benzamide groups has been achieved. These compounds have demonstrated promising anticancer activity against a panel of human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. The study emphasized the potential of these compounds as anticancer agents, with some showing comparable GI50 values to the standard drug Adriamycin. Moreover, a molecular docking study was performed to predict the mechanism of action, highlighting the importance of structural features in medicinal chemistry research (Tiwari et al., 2017).

Biological Activity of Benzothiazole Derivatives

The synthesis of N-(ferrocenylmethyl)benzene-carboxamide derivatives and their evaluation for cytotoxic effects on breast cancer cell lines represent another significant application. These studies provide insights into the potential therapeutic uses of benzothiazole derivatives, showcasing their importance in developing new anticancer drugs (Kelly et al., 2007).

Neuroprotective Effects and Metabolic Investigation

Another intriguing application is found in the pharmacological evaluation of specific inhibitors for therapeutic purposes. For example, the neuroprotective effects of selective metabotropic glutamate receptor antagonists in rat stroke models have been investigated, demonstrating the compound's potential as a novel neuroprotective agent for stroke treatment (Kohara et al., 2008).

Antimicrobial and Antioxidant Activities

Furthermore, the synthesis of substituted carboxamide derivatives and their evaluation for antimicrobial and antioxidant activities highlight the versatility of benzothiazole compounds in addressing various health-related issues. These studies not only explore the antimicrobial potential but also the antioxidant properties, contributing to the understanding of how these compounds can be used in medical research to develop new treatments (Sindhe et al., 2016).

properties

IUPAC Name

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3O2S/c18-13(15-9-14(19)6-2-1-3-7-14)10-4-5-11-12(8-10)17-20-16-11/h2,4-6,8,19H,1,3,7,9H2,(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOYLATFKHNYMPS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC=CC(C1)(CNC(=O)C2=CC3=NSN=C3C=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.